PF-6274484
PF-6274484
PF-6274484 is an irreversible EGFR kinase inhibitor that covalently reacts with active-site cysteine residues in the ATP binding pocket. PF-6274484 inhibits autophosphorylation of both wild type and mutant EGFR in tumor cells with IC50 values of 5.8 nM and 6.6 nM, respectively.
Brand Name:
Vulcanchem
CAS No.:
1035638-91-5
VCID:
VC0539291
InChI:
InChI=1S/C18H14ClFN4O2/c1-3-17(25)24-15-7-11-14(8-16(15)26-2)21-9-22-18(11)23-10-4-5-13(20)12(19)6-10/h3-9H,1H2,2H3,(H,24,25)(H,21,22,23)
SMILES:
COC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=C(C=C3)F)Cl)NC(=O)C=C
Molecular Formula:
C18H14ClFN4O2
Molecular Weight:
372.7844
PF-6274484
CAS No.: 1035638-91-5
Inhibitors
VCID: VC0539291
Molecular Formula: C18H14ClFN4O2
Molecular Weight: 372.7844
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1035638-91-5 |
|---|---|
| Product Name | PF-6274484 |
| Molecular Formula | C18H14ClFN4O2 |
| Molecular Weight | 372.7844 |
| IUPAC Name | N-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C18H14ClFN4O2/c1-3-17(25)24-15-7-11-14(8-16(15)26-2)21-9-22-18(11)23-10-4-5-13(20)12(19)6-10/h3-9H,1H2,2H3,(H,24,25)(H,21,22,23) |
| Standard InChIKey | TUYDDIWQXWTNSW-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=C(C=C3)F)Cl)NC(=O)C=C |
| Appearance | Solid powder |
| Description | PF-6274484 is an irreversible EGFR kinase inhibitor that covalently reacts with active-site cysteine residues in the ATP binding pocket. PF-6274484 inhibits autophosphorylation of both wild type and mutant EGFR in tumor cells with IC50 values of 5.8 nM and 6.6 nM, respectively. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PF-6274484 |
| PubChem Compound | 74766099 |
| Last Modified | Nov 11 2021 |
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